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Compound of Interest

Compound Name: FR295389

CAS No.: 1019207-72-7

Cat. No.: B607548

Get Quote

For Researchers, Scientists, and Drug Development Professionals

FR295389 is a novel dihydroimidazopyrazolium cephalosporin that has demonstrated a unique

and promising antibacterial profile.[1][2][3] Notably, it exhibits moderate activity against

challenging Gram-negative pathogens, specifically those producing IMP-type metallo-β-

lactamases (MBLs), a feat not previously seen with other cephalosporins.[1][2][3] This technical

guide provides an in-depth look at the antibacterial spectrum of FR295389, the experimental

protocols used to define its activity, and its mechanism of action.

In Vitro Antibacterial Activity
The antibacterial efficacy of FR295389 has been quantified using Minimum Inhibitory

Concentration (MIC) values, which represent the lowest concentration of an antimicrobial drug

that will inhibit the visible growth of a microorganism after overnight incubation.

Quantitative Summary of MIC Data
The following table summarizes the in vitro activity of FR295389 against various IMP-type

MBL-producing bacteria.
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Bacterial
Species

Number of
Isolates

MIC Range
(µg/mL)

MIC₅₀
(µg/mL)

MIC₉₀
(µg/mL)

Reference

Pseudomona

s aeruginosa
21 (clinical) Not Specified 8.0 32 [1]

Klebsiella

pneumoniae
Not Specified 4 - 32 Not Specified Not Specified [4][5]

Acinetobacter

baumannii
Not Specified 4 - 32 Not Specified Not Specified [4][5]

Pseudomona

s putida
Not Specified 4 - 32 Not Specified Not Specified [4][5]

Mechanism of Action: Interaction with Metallo-β-
Lactamases
Standard β-lactam antibiotics are often rendered ineffective by β-lactamase enzymes, which

hydrolyze the β-lactam ring. Metallo-β-lactamases, such as the IMP-type, are particularly

challenging as they belong to Class B β-lactamases and utilize zinc ions for their catalytic

activity.

FR295389's efficacy against IMP-type MBL-producers stems from its characteristic as a poor

substrate for these enzymes.[1] A kinetic study of the IMP-1 MBL revealed that the Michaelis

constant (Km) for FR295389 was over 20-fold higher, and the catalytic rate constant (kcat) was

12-fold lower than those for ceftazidime, a conventional cephalosporin.[1] This indicates a

lower affinity of the enzyme for FR295389 and a much slower rate of hydrolysis, allowing the

antibiotic to exert its antibacterial effect.
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Caption: Mechanism of FR295389's activity against IMP-type MBLs.

Experimental Protocols
The determination of the in vitro antibacterial activity of FR295389 was conducted through

standardized microbial sensitivity tests.[1] While the specific, detailed protocols from the

original studies are not fully available, the methodology would follow established clinical

laboratory standards for determining Minimum Inhibitory Concentrations (MICs). The most

common methods are broth microdilution or agar dilution.
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Generalized MIC Determination Workflow (Broth
Microdilution)

Preparation of Bacterial Inoculum:

Isolate colonies of the test bacterium are selected from a fresh agar plate.

The colonies are suspended in a sterile broth medium to a density equivalent to a 0.5

McFarland turbidity standard.

This suspension is then further diluted to achieve a final standardized concentration of

bacteria in the test wells.

Preparation of Antibiotic Dilutions:

A serial two-fold dilution of FR295389 is prepared in a multi-well microtiter plate using a

suitable broth medium (e.g., Mueller-Hinton broth).

The concentration range is selected to encompass the expected MIC values.

Positive (no antibiotic) and negative (no bacteria) control wells are included.

Inoculation and Incubation:

The standardized bacterial inoculum is added to each well of the microtiter plate

containing the antibiotic dilutions.

The plate is incubated under appropriate atmospheric and temperature conditions (e.g.,

35-37°C for 18-24 hours).

Determination of MIC:

Following incubation, the plate is visually inspected for bacterial growth (turbidity).

The MIC is recorded as the lowest concentration of FR295389 that completely inhibits

visible growth.
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Caption: Generalized workflow for Minimum Inhibitory Concentration (MIC) testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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